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Compound of Interest

Compound Name: Hydrazine, heptyl-, sulfate

Cat. No.: B15342465

Technical Guide: Heptyl-hydrazine Sulfate

This technical guide provides comprehensive information on the chemical properties, synthesis,
and analysis of heptyl-hydrazine sulfate, intended for researchers, scientists, and professionals
in drug development.

Chemical and Physical Data

Heptyl-hydrazine sulfate is the salt formed from the reaction of heptylhydrazine and sulfuric
acid. While a specific CAS number for heptyl-hydrazine sulfate is not readily available in
common chemical databases, the individual components are well-characterized. The molecular
weight of the salt is the sum of its constituent parts.

Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
Heptylhydrazine 2656-72-6[1] C7H1sN2 130.231[1]
Sulfuric Acid 7664-93-9 H2S0a4 98.08
Heptyl-hydrazine ]
Not Assigned C7H20N204S 228.31

Sulfate

Experimental Protocols
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2.1. Synthesis of Alkylhydrazine Sulfate (General Procedure)

This protocol is adapted from the synthesis of methylhydrazine sulfate and can serve as a

general method for the preparation of heptyl-hydrazine sulfate. The synthesis involves the

alkylation of a hydrazine precursor followed by salt formation with sulfuric acid.

Materials:

Hydrazine sulfate

Aqueous ammonia

Heptaldehyde (as a precursor to heptylhydrazine)
Benzene (or other suitable organic solvent)

Dimethyl sulfate (as an example alkylating agent, to be replaced with a suitable heptylating
agent)

Sulfuric acid

Ethanol

Procedure:

Preparation of the Hydrazine Base: In a round-bottom flask equipped with a mechanical
stirrer, dissolve powdered hydrazine sulfate in water and agueous ammonia.

Formation of the Hydrazone: To the stirred solution, slowly add heptaldehyde. The reaction
mixture is stirred for several hours to form the corresponding heptalazine (a hydrazone).

Alkylation: The formed heptalazine is then reacted with a suitable alkylating agent in a
solvent like benzene. The mixture is refluxed for several hours.

Hydrolysis and Salt Formation: After cooling, the reaction mixture is treated with water to
decompose any unreacted starting material. Concentrated sulfuric acid is then carefully
added to the aqueous layer, leading to the precipitation of the crude heptyl-hydrazine sulfate.
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 Purification: The crude product can be purified by recrystallization from a suitable solvent
such as boiling 80% ethanol. The pure crystals are then filtered, washed with cold ethanol,
and dried in a vacuum desiccator.[2]

2.2. Analytical Method for the Determination of Alkylhydrazines

The analysis of alkylhydrazines in biological or environmental samples often requires
derivatization to improve stability and chromatographic performance. Gas chromatography
(GC) and high-performance liquid chromatography (HPLC) are common analytical techniques.

General Workflow:

Sample Preparation:

o For biological samples (e.g., urine, plasma), precipitate proteins using an acid like
trichloroacetic acid or hydrochloric acid.[3]

o Extract interfering lipids with an organic solvent such as methylene chloride.[3]

Derivatization:

o The aqueous fraction containing the hydrazine is derivatized. Common derivatizing agents
include aldehydes or ketones (e.g., pentafluorobenzaldehyde, p-chlorobenzaldehyde,
vanillin) to form stable hydrazones.[3][4]

Extraction of the Derivative:

o The resulting hydrazone derivative is extracted from the aqueous phase using a suitable
organic solvent like ethyl acetate or methylene chloride.[3]

Analysis:

o The extracted derivative is then analyzed by GC or HPLC.

o GC Analysis: A nitrogen-phosphorus detector (NPD) or a mass spectrometer (MS) can be
used for detection, providing high sensitivity and selectivity.[3][5]
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o HPLC Analysis: An electrochemical detector (ED) is often employed for the sensitive
detection of hydrazine derivatives.[5]

Signaling Pathways and Biological Activity

Specific signaling pathways directly modulated by heptyl-hydrazine have not been extensively
characterized in publicly available literature. However, the biological activities of hydrazine
derivatives and their hydrazones are subjects of broad research interest.

Hydrazine derivatives have been investigated for a range of pharmacological activities. For
instance, hydralazine, a hydrazine-containing compound, is a known vasodilator that is
believed to act by interfering with calcium transport in vascular smooth muscle, leading to the
inhibition of calcium release from the sarcoplasmic reticulum.[6][7]

Hydrazones, which can be formed from hydrazines, exhibit a wide spectrum of biological
activities, including antimicrobial, anticonvulsant, anti-inflammatory, and antitumor properties.[8]
[9][10] The mechanism of action for these activities often involves the interaction of the
hydrazone moiety with various biological targets, such as enzymes and receptors.
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Caption: General workflow for the synthesis of heptyl-hydrazine sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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